Cas no 3468-37-9 (3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester
• CAS No: 3468-37-9
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 1463641
• PubChem ID: 14386590
• Update Time: 2025-04-20

3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester
• (3-hydroxyphenyl) pyridine-3-carboxylate
• 3-pyridinecarboxylic acid,3-hydroxyphenyl ester
• 3-Hydroxyphenyl pyridine-3-carboxylate
• DTXSID80559662
• 3468-37-9

• Inchi： 1S/C12H9NO3/c14-10-4-1-5-11(7-10)16-12(15)9-3-2-6-13-8-9/h1-8,14H
• InChI Key： LMEDCKYVHYDLTC-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 215.05827
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42